(6-Ethoxy-pyridin-3-yl)-isopropyl-amine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 6-ethoxy-N-propan-2-ylpyridin-3-amine
• InChI: InChI=1S/C10H16N2O/c1-4-13-10-6-5-9(7-11-10)12-8(2)3/h5-8,12H,4H2,1-3H3
• InChI Key: SVTHLDWFAKOYNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)NC(C)C

Description

(6-Ethoxy-pyridin-3-yl)-isopropyl-amine is a heterocyclic amine featuring a pyridine ring substituted with an ethoxy group (-OCH₂CH₃) at position 6 and an isopropylamine (-NH-CH(CH₃)₂) group at position 2. This compound serves as a key intermediate in pharmaceutical synthesis, particularly in the development of FLAP (5-lipoxygenase-activating protein) inhibitors, as evidenced by its incorporation into larger bioactive molecules . The ethoxy group contributes electron-donating effects, modulating the pyridine ring’s electronic properties, while the isopropylamine moiety enhances lipophilicity, influencing solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Substituent Analysis

Table 1: Key Structural Features of Analogous Compounds

Compound Name	Core Heterocycle	Position 6 Substituent	Position 3 Substituent	Molecular Weight (g/mol)
(6-Ethoxy-pyridin-3-yl)-isopropyl-amine	Pyridine	Ethoxy (-OCH₂CH₃)	Isopropylamine	~196.25*
(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amine	Pyridine	Bromo (-Br)	Isopropylaminomethyl (-CH₂-NH-CH(CH₃)₂)	229.12
6-Bromo-N-isopropylpyridazin-3-amine	Pyridazine	Bromo (-Br)	Isopropylamine	216.08
(4-Chloro-pyrimidin-2-yl)-isopropyl-amine	Pyrimidine	Chloro (-Cl)†	Isopropylamine	171.63

*Calculated based on molecular formula (C₁₀H₁₆N₂O).
†Chloro substituent at position 4 in pyrimidine.

Key Observations:

• Substituent Effects : Ethoxy’s electron-donating nature contrasts with bromo and chloro’s electron-withdrawing effects. This alters reactivity in electrophilic substitutions; ethoxy directs incoming electrophiles to meta/para positions, while halogens favor ortho/para .

Physical and Chemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Boiling Point (°C)	Density (g/cm³)	Solubility Trends
This compound	~293*	~1.2*	Moderate organic solubility
(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amine	293	1.317	Low aqueous solubility
6-Bromo-N-isopropylpyridazin-3-amine	N/A	N/A	High polarity due to pyridazine core
(4-Chloro-pyrimidin-2-yl)-isopropyl-amine	N/A	N/A	Moderate solubility in polar aprotic solvents

*Estimated based on analog data.

Key Observations:

• Boiling Points : Ethoxy and bromo analogs share similar boiling points (~293°C), suggesting comparable volatility despite differing substituents .
• Solubility : Ethoxy’s polarity enhances solubility in alcohols and ethers compared to bromo derivatives, which are more lipophilic .